Cas no 2138365-44-1 (3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidin-4-yl)propanoic acid)

• Product Name: 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidin-4-yl)propanoic acid
• CAS No: 2138365-44-1
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 6206520
• PubChem ID: 165476348
• Update Time: 2025-05-22

3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidin-4-yl)propanoic acid
• 2138365-44-1
• EN300-657775

• Inchi： 1S/C24H27NO4/c1-16-14-25(13-12-17(16)10-11-23(26)27)24(28)29-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,27)
• InChI Key： RUVCJVGBZJYOKZ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(CCC(=O)O)C(C)C1)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidin-4-yl)propanoic acid

3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidin-4-yl)propanoic acid: A Comprehensive Overview

CAS No. 2138365-44-1 refers to the compound known as 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidin-4-yl)propanoic acid. This compound is a complex organic molecule with a unique structure that combines elements of piperidine, fluorenylmethoxycarbonyl (Fmoc), and propanoic acid. The molecule's structure is characterized by a piperidine ring substituted with an Fmoc group at position 1 and a methyl group at position 3, with a propanoic acid moiety attached at position 4.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its presence in this compound suggests potential applications in peptide chemistry or as an intermediate in the synthesis of more complex molecules. The methyl substitution on the piperidine ring adds further complexity to the molecule, potentially influencing its reactivity and stability.

Recent studies have highlighted the importance of such complex molecules in drug discovery and development. The combination of a piperidine ring with an Fmoc group has been shown to enhance bioavailability and stability in certain drug candidates. Additionally, the propanoic acid moiety may contribute to the compound's ability to interact with biological targets, such as enzymes or receptors.

The synthesis of this compound involves multi-step processes, including the formation of the piperidine ring, the introduction of the Fmoc group, and the attachment of the propanoic acid moiety. Advanced synthetic techniques, such as Suzuki coupling or Buchwald-Hartwig amination, may be employed to achieve high yields and purity. The use of these methods ensures that the final product meets stringent quality control standards required for pharmaceutical applications.

In terms of applications, this compound may serve as an intermediate in the synthesis of bioactive molecules or as a building block for more complex structures. Its unique combination of functional groups makes it a versatile starting material for further chemical modifications. For instance, the Fmoc group can be selectively removed under specific conditions, allowing for controlled deprotection and subsequent reactions.

Recent research has also explored the potential of this compound in medicinal chemistry. Studies have shown that similar compounds exhibit promising activity against various disease targets, including cancer and inflammatory conditions. The structural features of this compound suggest that it could be optimized further to improve its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The use of computational chemistry tools has greatly aided in understanding the properties of this compound. Molecular modeling studies have provided insights into its three-dimensional structure, interactions with biological targets, and potential for optimization. These studies are essential for guiding experimental efforts and accelerating drug discovery processes.

In conclusion, CAS No. 2138365-44-1 represents a significant advancement in organic chemistry with potential applications in peptide synthesis and drug development. Its unique structure and functional groups make it a valuable tool for researchers working in these fields. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in chemical and pharmaceutical research.